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Compound of Interest

Compound Name: Solvent blue 59

Cat. No.: B3430289 Get Quote

Introduction: The Criticality of Accurate Stock
Solution Preparation
Solvent Blue 59, also known as Sudan Blue or 1,4-Bis(ethylamino)-9,10-anthraquinone, is an

anthraquinone-based organic dye with broad applications.[1] In research and development, it is

utilized as a biological stain in hematology and histology, a colorant for plastics and coatings,

and in the formulation of materials for organic electronics.[2][3] The success of these

applications hinges on the precise and consistent preparation of dye solutions. Inaccurate

concentrations can lead to non-reproducible results, staining artifacts, and misinterpreted data.

This document provides a detailed, field-proven protocol for the preparation, handling, and

storage of Solvent Blue 59 stock solutions. The methodologies outlined herein are designed to

ensure scientific integrity, safety, and experimental reproducibility for researchers, scientists,

and drug development professionals.

Chemical Properties and Characteristics
A thorough understanding of the physicochemical properties of Solvent Blue 59 is

fundamental to its proper handling and use. This dye is a maroon powder in its solid state and

is known for its superior solubility in organic solvents.[2][4]
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Property Value Source(s)

CAS Number 6994-46-3 [1][2][5]

Molecular Formula C₁₈H₁₈N₂O₂ [1][2][5]

Molecular Weight 294.35 g/mol [1][2][5]

Appearance Maroon Powder [2][4]

Melting Point 215 - 217 °C [2][6]

Purity ≥98% (Dye Content) [2][7]

Solubility

Insoluble in water. Soluble in

organic solvents like DMSO,

hydrocarbon solvents, and

polystyrene.

[2][4][8]

Storage Temperature
Room Temperature (as

powder)
[2][7]

Safety and Handling: A Self-Validating System of
Protection
Solvent Blue 59 is classified as a hazardous substance and must be handled with appropriate

precautions to minimize risk.[4][9] Adherence to these safety protocols is the first step in a self-

validating experimental system.

Hazard Identification:

Irritant: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[7][10]

Combustible Dust: As a fine powder, it may form explosive mixtures with air.[4] Avoid

generating dust.

Mandatory Handling Procedures:
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Engineering Controls: All handling of Solvent Blue 59 powder and concentrated solutions

must be performed inside a certified chemical fume hood to prevent inhalation of dust or

vapors.[11]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles are required at all times.[12]

Hand Protection: Wear impervious gloves (e.g., nitrile) suitable for handling organic

solvents.[11][12]

Body Protection: A lab coat must be worn to protect skin and clothing.[13]

Respiratory Protection: When weighing the powder, use a dust mask (e.g., N95) as an

additional precaution, even within a fume hood.[7]

Spill Management:

Minor Spills: For small powder spills, clean up immediately using dry methods (do not

sweep dry).[4] Use a vacuum fitted with a HEPA filter or gently wipe with a damp cloth.

Avoid generating dust.[4]

Major Spills: Evacuate the area and alert emergency personnel.[4]

Waste Disposal: Dispose of all waste, including contaminated PPE and empty containers, in

accordance with local, state, and federal regulations.[4] Do not discharge into sewers or

waterways.[4]

Protocol: Preparation of a 10 mM Primary Stock
Solution in DMSO
This protocol details the preparation of a high-concentration primary stock solution, which

serves as a verifiable starting point for all subsequent experimental dilutions. Dimethyl sulfoxide

(DMSO) is selected as the solvent due to its high solvating power for organic compounds like

Solvent Blue 59 and its miscibility with aqueous media used in many biological experiments.

4.1 Materials and Equipment
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Solvent Blue 59 powder (≥98% purity)[2]

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to 0.1 mg)

Amber glass vial or polypropylene tube with a screw cap

Calibrated micropipettes and sterile tips

Vortex mixer

Weighing paper/boat

Spatula

4.2 Causality-Driven Calculations The objective is to prepare a 10 mM (millimolar) stock

solution. The calculation is based on the fundamental relationship between mass, volume, and

molar concentration.

Molecular Weight (MW): 294.35 g/mol [5]

Desired Concentration (C): 10 mM = 0.010 mol/L

Desired Volume (V): Example: 10 mL = 0.010 L

Mass (m) = C x V x MW Mass (mg) = (0.010 mol/L) x (0.010 L) x (294.35 g/mol ) x (1000 mg/g)

Mass (mg) = 2.94 mg

Therefore, to prepare 10 mL of a 10 mM solution, 2.94 mg of Solvent Blue 59 powder is

required.

4.3 Step-by-Step Methodology

Preparation: Don all required PPE and perform all subsequent steps in a chemical fume

hood.
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Weighing: Tare the analytical balance with a clean weigh boat. Carefully weigh out 2.94 mg

of Solvent Blue 59 powder.

Expertise Note: Weighing small quantities of fine powder can be challenging. To minimize

error, handle the powder gently to avoid static dispersion and dust generation.

Transfer: Carefully transfer the weighed powder into a clean, labeled amber vial or

polypropylene tube. Ensure the container is appropriately sized for the final volume (e.g., a

15 mL tube for a 10 mL solution).

Solubilization: Using a calibrated pipette, add approximately 8 mL of DMSO to the vial.

Dissolution: Cap the vial securely and vortex at high speed for at least 2 minutes.[14]

Visually inspect the solution against a light source to ensure all powder has completely

dissolved. The solution should be clear, with no visible particulates.

Trustworthiness Check: Incomplete dissolution is a primary source of concentration error.

If particulates remain, sonication in a water bath for 5-10 minutes can aid dissolution.

Final Volume Adjustment: Once fully dissolved, add DMSO to reach the final target volume of

10 mL. This is known as bringing the solution to "quantity sufficient" (QS).

Final Mixing: Cap the vial and invert it several times, followed by a brief vortex to ensure

homogeneity.

Aliquoting and Storage: To preserve the integrity of the stock, divide the 10 mL solution into

smaller, single-use aliquots (e.g., 50-100 µL) in microcentrifuge tubes. Store aliquots at

-20°C, protected from light.

Expertise Note: Aliquoting prevents degradation from repeated freeze-thaw cycles, which

can compromise the dye's stability and lead to inconsistent experimental results.[14]

Protocol: Preparation of Working Solutions via
Serial Dilution
Working solutions are prepared by diluting the 10 mM primary stock. This method is more

accurate than weighing out minuscule amounts of powder for each experiment.
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5.1 Calculation for Dilution (M₁V₁ = M₂V₂)

M₁ = Concentration of the primary stock (10 mM)

V₁ = Volume of the primary stock to use (unknown)

M₂ = Desired concentration of the working solution (e.g., 100 µM)

V₂ = Desired final volume of the working solution (e.g., 1 mL)

V₁ = (M₂ x V₂) / M₁ V₁ = (100 µM x 1 mL) / 10,000 µM (Note: 10 mM = 10,000 µM) V₁ = 0.01

mL = 10 µL

Thus, to make 1 mL of a 100 µM working solution, add 10 µL of the 10 mM stock to 990 µL of

the appropriate experimental buffer or solvent.

5.2 Sample Dilution Table The following table provides quick-reference volumes for preparing

common working concentrations from the 10 mM primary stock.

Desired Working
Concentration (M₂)

Final Volume (V₂)
Volume of 10 mM
Stock (V₁)

Volume of Diluent

1 mM 1 mL 100 µL 900 µL

500 µM 1 mL 50 µL 950 µL

100 µM 1 mL 10 µL 990 µL

50 µM 1 mL 5 µL 995 µL

10 µM 1 mL 1 µL 999 µL

5.3 Step-by-Step Methodology

Thaw one aliquot of the 10 mM primary stock solution completely at room temperature.

Vortex the thawed stock solution briefly to ensure homogeneity.

Using a calibrated micropipette, transfer the calculated volume of the stock solution (V₁) into

a clean tube.
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Add the calculated volume of the desired diluent (e.g., cell culture medium, PBS, ethanol).

Mix thoroughly by vortexing or pipetting up and down.

Use the freshly prepared working solution immediately for the experiment. Discard any

unused working solution at the end of the day.[14]

Workflow Visualization
The following diagram illustrates the complete workflow from solid compound to final working

solution.
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PART A: Primary Stock Preparation

PART B: Working Solution Preparation

1. Weigh Solvent Blue 59 Powder

2. Add DMSO

2.94 mg

3. Vortex to Dissolve Completely

4. QS to Final Volume

to 10 mL

5. Aliquot for Storage (-20°C)

10 mM Stock

6. Thaw Stock Aliquot

Retrieve from Storage

7. Dilute with Experimental Buffer

e.g., 10 µL

8. Use Immediately in Experiment

e.g., 100 µM Solution

Click to download full resolution via product page

Caption: Workflow for preparing Solvent Blue 59 stock and working solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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